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Compound of Interest

Compound Name: 5-Methyl-2-nitroaniline

Cat. No.: B1293789 Get Quote

Safe Handling of 5-Methyl-2-nitroaniline: A
Technical Guide
This technical support center provides essential safety information and handling procedures for

laboratory personnel working with 5-Methyl-2-nitroaniline. The following troubleshooting

guides and frequently asked questions (FAQs) are designed to address specific issues that

researchers, scientists, and drug development professionals may encounter during their

experiments.

Hazard Identification and Safety Data
5-Methyl-2-nitroaniline is a chemical compound that presents several hazards. It is classified

as toxic if swallowed, in contact with skin, or if inhaled.[1][2] Prolonged or repeated exposure

may cause damage to organs.[2][3] Structurally similar chemicals have been associated with

methemoglobinemia.[4][5] It is crucial to handle this substance with appropriate safety

precautions in a well-ventilated area or under a chemical fume hood.[1][3][6]
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Property Value Source

CAS Number 578-46-1

Molecular Formula C7H8N2O2 [5]

Molecular Weight 152.15 g/mol [5]

Appearance
Yellow leaflets or orange

powder
[4]

Melting Point 110-111 °C

Signal Word Danger

Hazard Statements

H301 + H311 + H331 (Toxic if

swallowed, in contact with skin

or if inhaled), H373 (May

cause damage to organs

through prolonged or repeated

exposure), H411 (Toxic to

aquatic life with long lasting

effects)

Experimental Protocol: Weighing and Diluting 5-
Methyl-2-nitroaniline
This protocol outlines the safe procedure for weighing and preparing a solution of 5-Methyl-2-
nitroaniline.

Materials:

5-Methyl-2-nitroaniline solid

Appropriate solvent

Analytical balance

Spatula
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Weighing paper or boat

Volumetric flask

Beaker

Magnetic stirrer and stir bar (optional)

Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves (e.g.,

nitrile), lab coat, and a NIOSH-approved respirator.[4][7]

Procedure:

Preparation:

Ensure the work area is clean and uncluttered.

Work within a certified chemical fume hood.

Don all required PPE.

Weighing:

Place a weighing paper or boat on the analytical balance and tare it.

Carefully use a clean spatula to transfer the desired amount of 5-Methyl-2-nitroaniline
onto the weighing paper. Avoid creating dust.

Record the exact weight.

Dissolution:

Carefully transfer the weighed solid into a beaker.

Add a small amount of the chosen solvent to the beaker to wet the solid.

If necessary, use a magnetic stirrer to aid in dissolution.

Once dissolved, quantitatively transfer the solution to the volumetric flask.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://cameochemicals.noaa.gov/chemical/20673
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Methyl_5_nitroaniline_hydrate.pdf
https://www.benchchem.com/product/b1293789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rinse the beaker with a small amount of solvent and add the rinsing to the volumetric flask

to ensure all the compound is transferred.

Add solvent to the volumetric flask up to the calibration mark.

Stopper the flask and invert it several times to ensure a homogenous solution.

Cleanup:

Dispose of the weighing paper and any contaminated materials in a designated hazardous

waste container.

Clean the spatula and any glassware used with an appropriate solvent, collecting the

waste for proper disposal.

Wipe down the work surface in the fume hood.

Remove PPE and wash hands thoroughly.

Troubleshooting Guide & FAQs
Q1: What should I do if I spill 5-Methyl-2-nitroaniline powder?

A1: In case of a small spill, first, remove all sources of ignition.[4] Dampen the spilled solid with

60-70% ethanol to prevent dust formation.[4] Then, transfer the dampened material to a

suitable, labeled container for hazardous waste.[4] Use absorbent paper dampened with the

same ethanol solution to clean the area, followed by a soap and water wash.[4] Seal all

contaminated materials, including any contaminated clothing, in a vapor-tight plastic bag for

disposal.[4] For larger spills, evacuate the area and follow your institution's emergency

procedures.

Q2: What are the immediate first aid measures in case of exposure?

A2:

Eyes: Immediately flush with water or normal saline for 20-30 minutes, removing contact

lenses if present.[4] Seek immediate medical attention.[4]
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Skin: Immediately flood the affected skin with water while removing contaminated clothing.[4]

Wash the affected area thoroughly with soap and water.[4] Seek immediate medical attention

if symptoms like redness or irritation develop.[4]

Inhalation: Remove the person to fresh air.[1] If breathing is difficult or stops, provide artificial

respiration or oxygen.[3] Call a physician immediately.[1][3]

Ingestion: Rinse the mouth with water.[1] Do NOT induce vomiting.[8] Call a physician

immediately.[1]

Q3: How should I store 5-Methyl-2-nitroaniline?

A3: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated area.[1][6]

It should be stored locked up and away from incompatible materials such as acids, acid

chlorides, acid anhydrides, chloroformates, and strong oxidizers.[4][6] The container should be

kept under an inert atmosphere and at refrigerated temperatures.[4]

Q4: What type of personal protective equipment (PPE) is required?

A4: The following PPE is mandatory when handling 5-Methyl-2-nitroaniline:

Eye Protection: Safety glasses with side-shields or chemical safety goggles.[7]

Skin Protection: A lab coat and chemical-resistant gloves.[1][7]

Respiratory Protection: When weighing or handling the powder, a NIOSH-approved half-face

respirator with an organic vapor/acid gas cartridge and a dust/mist filter is recommended.[4]

[7]

Q5: How should I dispose of waste containing 5-Methyl-2-nitroaniline?

A5: Dispose of all waste containing this chemical as hazardous waste in accordance with local,

regional, and national regulations.[2][6] Do not flush it down the drain.[3][6]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 5-Methyl-2-
nitroaniline in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1293789?utm_src=pdf-custom-synthesis
https://www.lobachemie.com/lab-chemical-msds/MSDS-2methyl5nitroaniline-CASNO-99-55-4669P-EN.aspx
https://bg.cpachem.com/msds?num=SB31530&dnl=sd_-_N-Methyl-2-nitroaniline_CAS_612-28-2_%28SB31530%29_%28EU%29.pdf
https://www.sigmaaldrich.com/SG/en/sds/ALDRICH/194034?userType=undefined
https://cameochemicals.noaa.gov/chemical/20673
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3421994.htm
https://5.imimg.com/data5/SELLER/Doc/2025/4/506563014/SB/DI/IZ/225129349/2-methyl-5-nitroaniline.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Methyl_5_nitroaniline_hydrate.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4600%2F4655-1-01.pdf
https://www.benchchem.com/product/b1293789#safe-handling-procedures-for-5-methyl-2-nitroaniline-in-the-lab
https://www.benchchem.com/product/b1293789#safe-handling-procedures-for-5-methyl-2-nitroaniline-in-the-lab
https://www.benchchem.com/product/b1293789#safe-handling-procedures-for-5-methyl-2-nitroaniline-in-the-lab
https://www.benchchem.com/product/b1293789#safe-handling-procedures-for-5-methyl-2-nitroaniline-in-the-lab
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1293789?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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